Cas no 2694731-48-9 (2,2,2-trifluoro-1-6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-ylethan-1-one
• CAS No: 2694731-48-9
• MF: C₁₃H₁₁F₆NO₂
• MW: 327.222364664078
• CID: 5614400
• PubChem ID: 165948555
• Update Time: 2025-07-10

2,2,2-trifluoro-1-6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-yl]ethan-1-one
• 2694731-48-9
• EN300-33050488
• 2,2,2-trifluoro-1-6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-ylethan-1-one

• Inchi： 1S/C13H11F6NO2/c14-12(15,16)7-22-10-2-1-9-6-20(4-3-8(9)5-10)11(21)13(17,18)19/h1-2,5H,3-4,6-7H2
• InChI Key： FTJPLICYWPJFLJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=CC(=CC=2CC1)OCC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 327.06939757g/mol
• Monoisotopic Mass: 327.06939757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-trifluoro-1-6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-ylethan-1-one

Comprehensive Analysis of 2,2,2-Trifluoro-1-(6-(2,2,2-Trifluoroethoxy)-1,2,3,4-Tetrahydroisoquinolin-2-yl)Ethan-1-one (CAS No. 2694731-48-9)

The compound 2,2,2-trifluoro-1-(6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one (CAS No. 2694731-48-9) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely explored in medicinal chemistry due to its pharmacological versatility. This molecule features a unique combination of trifluoroethoxy and trifluoroacetyl groups, which enhance its lipophilicity and metabolic stability—a critical consideration in drug design. Researchers are increasingly focusing on fluorinated compounds like this due to their potential applications in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated bioactive molecules has surged, driven by their ability to improve drug bioavailability and binding affinity. The 2,2,2-trifluoroethoxy moiety in this compound is particularly noteworthy, as it is frequently incorporated into FDA-approved drugs such as antidepressants and antivirals. Computational studies suggest that the tetrahydroisoquinoline core may interact with neurotransmitter transporters, making it a candidate for further investigation in neurodegenerative disease research. This aligns with growing public interest in Alzheimer's disease and Parkinson's disease treatments, topics frequently searched in academic and healthcare forums.

Synthetic routes to CAS No. 2694731-48-9 typically involve multi-step protocols, including N-alkylation and acylations under mild conditions to preserve the integrity of the trifluoromethyl groups. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural purity, a key concern for pharmaceutical developers. The compound's logP value and hydrogen-bonding capacity have also been modeled to predict its blood-brain barrier permeability, a hot topic in drug delivery optimization discussions.

From an industrial perspective, 2694731-48-9 is categorized as a high-value intermediate for specialty chemicals. Its potential utility in radiopharmaceuticals and PET imaging probes has attracted attention, coinciding with the rise of theranostic applications in oncology—a frequently searched term in medical AI databases. Environmental considerations are also addressed, as the trifluoroethyl group’s stability reduces bioaccumulation risks compared to non-fluorinated analogs.

Ongoing research explores the compound’s role in allosteric modulation, a mechanism gaining traction in drug discovery circles. Patent filings indicate its relevance to ion channel modulators, another trending area in pain management therapeutics. These applications resonate with public searches for non-opioid pain relief alternatives, highlighting the compound’s societal relevance. Collaborative studies between academia and biotech firms are expected to accelerate its translational potential.

In summary, 2,2,2-trifluoro-1-(6-(2,2,2-trifluoroethoxy)-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one exemplifies the intersection of fluorine chemistry and pharmacological innovation. Its structural features address contemporary challenges in CNS drug development and molecular imaging, while its synthetic accessibility positions it as a promising candidate for further commercialization. As interest in personalized medicine and targeted therapies grows, this compound is poised to remain a focal point in both scientific literature and industry pipelines.